2-Chloro-1-(5-furan-2-yl-3-thiophen-2-yl-4,5-dihydro-pyrazol-1-yl)-ethanone

• IUPAC Name: 2-chloro-1-[3-(furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C13H11ClN2O2S/c14-8-13(17)16-10(11-3-1-5-18-11)7-9(15-16)12-4-2-6-19-12/h1-6,10H,7-8H2
• InChI Key: STUMPUWOJMTVDV-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CS2)C(=O)CCl)C3=CC=CO3
• Molecular Formula: C13H11ClN2O2S
• Molecular Weight: 294.76 g/mol

Description

2-Chloro-1-(5-furan-2-yl-3-thiophen-2-yl-4,5-dihydro-pyrazol-1-yl)-ethanone (CFT) is a small molecule that has been studied for its potential applications in scientific research. CFT is an organic compound that has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties, making it an attractive target for research. CFT is a relatively new compound and as such, there is still much to learn about its synthesis, mechanism of action, biochemical and physiological effects, and potential applications.

Scientific Research Applications

Structural Analysis and Reactivity

• Stereochemical Peculiarities: The molecular structure of related compounds, studied through X-ray structural analysis, indicates that certain stereochemical characteristics prevent their transformation into specific pyrazoloisoindoles via thermal intramolecular Diels–Alder reactions (Borisova et al., 2016).

Biological Activities and Applications

• Antimicrobial and Antitubercular Properties: Various derivatives have been synthesized and evaluated for antibacterial, antifungal, and antitubercular activities. These compounds exhibit a range of activities against different microbial strains, highlighting their potential as antimicrobial agents (Bhoot et al., 2011).
• Molecular Docking and Pharmacological Potential: Studies involving molecular docking and analysis of vibrational spectra, HOMO-LUMO, and molecular electrostatic potential suggest that these compounds may have potential inhibitory activity against specific proteins, which could be relevant in developing new pharmacological agents (ShanaParveen et al., 2016).
• Antifungal Activity: Some derivatives have been investigated for their antifungal properties, displaying moderate activities against strains of Candida and other fungi, further emphasizing their potential in antimicrobial therapy (Mamolo et al., 2003).

Chemical Synthesis and Characterization

• Synthesis and Characterization: The synthesis processes of various related compounds have been documented, including their characterization through spectral analysis. This information is crucial for understanding the chemical properties and potential applications of these compounds in various fields (Venugopal et al., 2020).